![molecular formula C17H17N3O2 B7648574 2-Phenyl-2-[(5-phenyl-1,2,4-oxadiazol-3-yl)methylamino]ethanol](/img/structure/B7648574.png)
2-Phenyl-2-[(5-phenyl-1,2,4-oxadiazol-3-yl)methylamino]ethanol
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Overview
Description
2-Phenyl-2-[(5-phenyl-1,2,4-oxadiazol-3-yl)methylamino]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a complex process involving several chemical reactions.
Mechanism of Action
The mechanism of action of 2-Phenyl-2-[(5-phenyl-1,2,4-oxadiazol-3-yl)methylamino]ethanol is not fully understood. However, it has been suggested that this compound may exhibit its antimicrobial properties by disrupting the cell membrane of microorganisms. It has also been suggested that this compound may exhibit its antitumor properties by inducing apoptosis in cancer cells. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and physiological effects:
This compound has been found to have several biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in animal models. It has also been found to improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been found to exhibit low toxicity in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Phenyl-2-[(5-phenyl-1,2,4-oxadiazol-3-yl)methylamino]ethanol in lab experiments is its potential applications in various fields of scientific research. However, one limitation of using this compound in lab experiments is its complex synthesis process, which may limit its availability and increase its cost.
Future Directions
There are several future directions for research on 2-Phenyl-2-[(5-phenyl-1,2,4-oxadiazol-3-yl)methylamino]ethanol. One future direction is to further investigate its potential applications in the treatment of neurodegenerative disorders. Another future direction is to investigate its potential use in the field of organic electronics. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of 2-Phenyl-2-[(5-phenyl-1,2,4-oxadiazol-3-yl)methylamino]ethanol involves several chemical reactions. The first step is the synthesis of 5-phenyl-1,2,4-oxadiazole-3-carboxylic acid. This is followed by the synthesis of 5-phenyl-1,2,4-oxadiazole-3-carboxylic acid hydrazide. The final step involves the reaction of 5-phenyl-1,2,4-oxadiazole-3-carboxylic acid hydrazide with 2-phenyl-2-chloroethylamine hydrochloride to obtain this compound.
Scientific Research Applications
2-Phenyl-2-[(5-phenyl-1,2,4-oxadiazol-3-yl)methylamino]ethanol has potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, this compound has been found to have potential applications in the field of organic electronics.
properties
IUPAC Name |
2-phenyl-2-[(5-phenyl-1,2,4-oxadiazol-3-yl)methylamino]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2/c21-12-15(13-7-3-1-4-8-13)18-11-16-19-17(22-20-16)14-9-5-2-6-10-14/h1-10,15,18,21H,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VECJYWOOCMWTPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=NO2)CNC(CO)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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